(E)-N'-(4-ethoxybenzylidene)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide

• IUPAC Name: N-[(E)-(4-ethoxyphenyl)methylideneamino]-3-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)propanamide
• InChI: InChI=1S/C16H20N4O3/c1-3-23-13-6-4-12(5-7-13)10-17-19-15(21)9-8-14-11(2)18-20-16(14)22/h4-7,10,14H,3,8-9H2,1-2H3,(H,19,21)(H,20,22)/b17-10+
• InChI Key: ZFAJTSDVDJXSHE-LICLKQGHSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)CCC2C(=NNC2=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)CCC2C(=NNC2=O)C
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

(E)-N'-(4-ethoxybenzylidene)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide is a useful research compound. Its molecular formula is C16H20N4O3 and its molecular weight is 316.361. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-(4-ethoxybenzylidene)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-(4-ethoxybenzylidene)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and characterization of compounds related to (E)-N'-(4-ethoxybenzylidene)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide. For instance, Karrouchi et al. (2021) synthesized (E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, characterized it through spectroscopic methods, and conducted molecular docking studies, suggesting its potential as an anti-diabetic agent Karrouchi et al., 2021. This work highlights the compound's synthesis process, structural features, and preliminary bioactivity insights.

Bioactive Potential and Applications

The synthesized compounds have shown promise in various bioactive applications. The molecular docking studies by Karrouchi et al. (2021) indicate that related compounds could be designed as potential anti-diabetic agents, showcasing their therapeutic potential beyond merely being chemical entities. These findings are crucial for further research into the development of new drugs based on such molecular frameworks.

Optical and Material Applications

Additionally, some studies have explored the optical properties and material applications of related compounds. For example, Naseema et al. (2012) investigated the third-order nonlinear optical properties of propane hydrazides, which include compounds with similar structural features to (E)-N'-(4-ethoxybenzylidene)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide, highlighting their potential in optical device applications such as optical limiters and switches Naseema et al., 2012.